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Compound of Interest

Compound Name: T2384

Cat. No.: B1682870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

T2384 stock solutions for use in various research applications. T2384 is a partial agonist of the

Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a key regulator of adipogenesis,

glucose homeostasis, and inflammation. Accurate preparation of stock solutions is critical for

obtaining reliable and reproducible experimental results.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of T2384 is provided in the table below.

Proper storage is essential to maintain the stability and activity of the compound.

Property Value

CAS Number 315222-83-4

Molecular Formula C₂₀H₁₀Cl₃F₃N₂O₂S₃

Molecular Weight 569.83 g/mol

Appearance Crystalline solid

Storage (Solid) Store at -20°C for long-term stability.

Storage (Stock Solution) Store at -20°C or -80°C in a tightly sealed vial.
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Solubility Data
T2384 is a hydrophobic compound with limited solubility in aqueous solutions. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock solutions.

Solvent Solubility Notes

DMSO
Soluble (used for preparing

stock solutions)

While a maximum solubility

value is not readily available, it

is commonly dissolved in

DMSO for experimental use.

Aqueous Buffer ~2-4 µM[1]

Exceeding this concentration

in aqueous media, such as cell

culture medium, may lead to

precipitation of the compound,

affecting experimental

accuracy.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM T2384 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of T2384 in DMSO. This

concentration is a common starting point for subsequent dilutions for in vitro experiments.

Materials:

T2384 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes
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Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves, when handling T2384 powder and DMSO. Work in a well-

ventilated area or a chemical fume hood.

Weighing T2384: Accurately weigh out a precise amount of T2384 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

5.6983 mg of T2384.

Calculation: Molarity (M) = moles of solute / Liters of solution

Moles = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Grams = 0.010 mol/L * 0.001 L * 569.83 g/mol = 0.0056983 g = 5.6983 mg

Dissolving in DMSO: Add the weighed T2384 powder to a sterile microcentrifuge tube or

amber glass vial. Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube. In this example, add 1 mL of DMSO.

Ensuring Complete Dissolution: Vortex the solution thoroughly until the T2384 powder is

completely dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution

if necessary. Visually inspect the solution to ensure no solid particles remain.

Storage: Tightly cap the vial and label it clearly with the compound name, concentration,

solvent, and date of preparation. For long-term storage, aliquot the stock solution into

smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.
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Workflow for Preparing T2384 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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